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Compound of Interest

Compound Name: 3-Furoic acid

Cat. No.: B149116

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for the use of 3-Furoic acid, including detailed operational and disposal
plans to ensure a secure laboratory environment.

Chemical Identifier and Hazard Summary

Identifier Value

IUPAC Name Furan-3-carboxylic acid
CAS Number 488-93-7

EC Number 207-689-9

Molecular Formula C5H403

Molecular Weight 112.08 g/mol

Physical Appearance Beige solid

Melting Point 120-122 °C

Hazard Classification:

o GHS Classification: Skin irritation (Category 2), Eye irritation (Category 2A).[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b149116?utm_src=pdf-interest
https://www.benchchem.com/product/b149116?utm_src=pdf-body
https://aksci.com/sds/U453_SDS.pdf
https://georganics.sk/wp-content/uploads/2021/05/3-Furoic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

« Signal Word: Warning.[1][2][3][4]

e Hazard Statements: Causes skin irritation (H315), Causes serious eye irritation (H319).[1][2]
[3] May cause respiratory irritation (H335).[2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is crucial when handling 3-Furoic acid to
prevent skin and eye contact.

Core PPE Requirements:

Protection Type Specification Standard

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eye and Face Protection )
face shield.[5][6][7] European Standard EN166.[5]

Appropriate chemical-resistant
Hand Protection gloves (e.g., neoprene or nitrile
rubber).[5][8]

A lab coat or other protective
Body Protection clothing to prevent skin

exposure.[5][6]

A NIOSH-approved N95 dust
mask or equivalent respirator
) ) should be used, especially OSHA 29 CFR 1910.134 or
Respiratory Protection ]
when handling the powder European Standard EN 149.[5]
form, to minimize dust

inhalation.[3]

Step-by-Step Handling and Emergency Procedures

Adherence to a strict operational workflow is essential for minimizing exposure and ensuring
rapid response in case of an incident.

Standard Operating Procedure:
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e Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[1] The work area must be well-ventilated.[5][9]

» Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

e Handling:

o

Avoid contact with skin, eyes, and clothing.[1][5]

[¢]

Minimize dust generation and accumulation.[1][5]

[e]

Keep the container tightly closed when not in use.[1][5]

[e]

Wash hands thoroughly after handling the compound.[1][5]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong oxidizing agents.[1][5]

Emergency First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing.[1][5] If skin irritation occurs, get medical
advice.[1]

¢ Inhalation: Remove the individual from exposure to fresh air immediately.[4][5] If breathing is
difficult, give oxygen. Seek medical attention if symptoms appear or persist.[1]

e Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[5] Seek immediate medical attention.[1]

Spill and Disposal Management

Proper containment and disposal are critical to prevent environmental contamination and
further exposure.
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Accidental Release Measures:

o Ensure Safety: Wear appropriate personal protective equipment and ensure adequate
ventilation. Remove all sources of ignition.[1]

» Containment: Prevent further leakage or spillage if it is safe to do so.[1]

o Clean-up: Vacuum or sweep up the material and place it into a suitable, labeled disposal
container.[1][5] Avoid generating dusty conditions.[5]

Waste Disposal Protocol:

» Dispose of the waste in accordance with all applicable federal, state, and local environmental
regulations.[1][2]

e The product should not be disposed of with municipal waste.[2]

o Contaminated packaging should be disposed of as an unused product.[1][2]

Workflow for Safe Handling of 3-Furoic Acid
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Safe Handling and Disposal Workflow for 3-Furoic Acid

Preparation

Verify accessible eyewash station and safety shower
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Disposal

Dispose of waste in a labeled, sealed container

Follow all local, state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Furoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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